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Compound of Interest |

Compound Name: 2-(2-Phenethenyl)pyridine
CAS No.: 538-49-8
Cat. No.: B1593802

Get Quote
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An In-depth Technical Guide to the Health and Safety of 2-Styrylpyridine

Section 1: Introduction and Scope

2-Styrylpyridine (CAS No: 714-08-9), also known as 2-(2-phenylethenyl)pyridine, is a
heterocyclic aromatic compound utilized in various fields of chemical research, including the
synthesis of novel organic materials and potential pharmaceutical intermediates.[1][2] Its
structure, featuring a pyridine ring linked to a styryl group, imparts specific chemical properties
that are of interest to researchers. However, these same properties necessitate a thorough
understanding of its potential health and safety hazards.

This guide provides a comprehensive overview of the health and safety data for 2-
styrylpyridine. It is designed for researchers, laboratory personnel, and drug development
professionals who handle this compound. The core objective is to synthesize available safety
data with established chemical safety principles to foster a proactive safety culture. This
document moves beyond simple data reporting to explain the causality behind safety protocols,
empowering scientists to make informed risk assessments.
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Section 2: Hazard Identification and GHS
Classification

The primary and most critical step in the safe handling of any chemical is a complete
understanding of its intrinsic hazards. According to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS), 2-styrylpyridine is classified with a significant
health hazard, primarily related to its corrosive effects on the eyes.

Aggregated GHS information from notifications to the European Chemicals Agency (ECHA)
provides a clear classification for this substance.[1] The data overwhelmingly points to a
primary hazard of severe eye damage.

Table 1: GHS Classification Summary for 2-Styrylpyridine | Category | Pictogram | Signal Word
| Hazard Statement Code | Hazard Statement Description | | :--- | :--- | :--- | :--- | :--- | | Health
Hazard |

| Danger | H318 | Causes serious eye damage.[1] | | Health Hazard | | Warning | H315 | Causes
skin irritation.[2] |

The H318 classification is of paramount importance. Unlike simple eye irritation (H319), this
statement indicates a risk of irreversible or serious damage to eye tissue upon contact. This
dictates the mandatory use of stringent eye protection.
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Hazard Identification

H318: Causes serious eye damage
H315: Causes skin irritation

GHS Pictogram |

Hazard Statements

Signal Word | Danger

Hierarchy of Controls for Risk Mitigation

Elimination

(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(Isolate people from the hazard - e.g., Fume Hood)

Administrative Controls
(Change the way people work - e.g., SOPS)

Personal Protective Equipment (PPE)
(Protect the worker with equipment)
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The hierarchy of controls, from most to least effective.

Engineering Controls

The primary method for controlling exposure to 2-styrylpyridine is to handle it within a properly
functioning chemical fume hood. This isolates the material, prevents the accumulation of
vapors in the laboratory workspace, and provides a physical barrier. All weighing, transfers, and
reaction setups involving this compound must be performed in a fume hood.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the known hazards.

o Eye and Face Protection: Due to the H318 classification, standard safety glasses are
insufficient. Chemical splash goggles are mandatory. For procedures with a higher risk of
splashing, a full-face shield should be worn in addition to goggles.

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for tears or
holes before each use. Change gloves immediately if contamination is suspected.

o Protective Clothing: A flame-resistant laboratory coat is required. Ensure sleeves are fully
extended and the coat is buttoned. For larger quantities, a chemically resistant apron or
coveralls may be necessary.

e Respiratory Protection: Handling within a fume hood should prevent the need for respiratory
protection. However, in the event of a spill or ventilation failure, a NIOSH-approved respirator
with an organic vapor cartridge would be required. All respirator use must be part of a formal
respiratory protection program. [3]

Hygiene Practices

» Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory. [4]* Do not eat, drink, or smoke in areas where 2-styrylpyridine is handled or
stored. [4]* Contaminated clothing should be removed immediately and laundered before
reuse. [4]
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Section 5: Storage and Stability

o Storage Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight
and sources of ignition. [5][6]Keep containers tightly closed to prevent exposure to air and
moisture. [5][6]Some suppliers recommend storing under an inert atmosphere. [6]* Chemical
Stability: The compound is generally stable under recommended storage conditions. [5]*
Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases. [6]Contact with these materials can lead to vigorous, exothermic reactions.

e Hazardous Decomposition Products: When heated to decomposition, 2-styrylpyridine may
emit toxic fumes, including carbon oxides (CO, CO2) and nitrogen oxides (NOXx). [5][7][8]

Section 6: Emergency and First-Aid Procedures

Immediate and correct response to an exposure is critical to minimizing harm. All laboratory
personnel must be familiar with the location of emergency equipment, including safety showers
and eyewash stations.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC102680250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC102680250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC102680250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC102680250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC150565000&productDescription=2-ETHYLPYRIDINE+97%25+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Vinylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Occurs

Ensure Scene is Safe
Remove Victim from Source

Assess Route of Exposure

EYE CONTACT: SKIN CONTACT: INHALATION:
Immediately flush with water for at least 15 mins. Remove contaminated clothing. Move to fresh air.
Hold eyelids open. Remove contacts. Wash area with soap and water. If not breathing, give artificial respiration.

Seek Immediate Medical Attention

Bring SDS with Victim

Click to download full resolution via product page

General first-aid workflow for chemical exposure.

Step-by-Step First-Aid Protocols

o Eye Contact: This is the most critical exposure route.

o Immediately flush the eyes with copious amounts of water for at least 15 minutes at an
emergency eyewash station. [5] 2. Forcibly hold the eyelids apart to ensure complete
irrigation of all eye and lid surfaces.

o If present, remove contact lenses, but do not interrupt the flushing. [5] 4. Seek immediate
medical attention from a specialist. Show the Safety Data Sheet (SDS) to the physician.
[5]* Skin Contact:
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[e]

Immediately remove all contaminated clothing.

o Wash the affected skin area thoroughly with soap and plenty of water. [4][5] 3. If skin
irritation occurs or persists, seek medical advice. [4]* Inhalation:

o Move the affected person to fresh air immediately. [4][5] 2. If the person is not breathing,
provide artificial respiration.

o Seek medical attention. [5]* Ingestion:
o Do NOT induce vomiting. [5] 2. Rinse the mouth thoroughly with water.

o Never give anything by mouth to an unconscious person. [5] 4. Seek immediate medical
attention. [5]

Spill and Fire Procedures

» Spill Cleanup: In case of a small spill, contain the spillage, and collect with an inert absorbent
material. Place in a suitable, closed container for disposal. Ensure adequate ventilation and
remove all sources of ignition. [5]For large spills, evacuate the area and contact emergency
response personnel.

o Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide to extinguish a fire. [5][7]Firefighters must wear self-contained breathing apparatus
(SCBA) and full protective gear to prevent contact with hazardous vapors and decomposition
products. [5]

Section 7: Conclusion

2-Styrylpyridine is a valuable research chemical that must be handled with significant caution.
The primary, well-documented hazard is its potential to cause serious and irreversible eye
damage (H318). The significant lack of comprehensive toxicological data for other endpoints
necessitates treating this compound with a high degree of care, assuming it may possess
other, as-yet-unidentified hazards. Strict adherence to the hierarchy of controls—prioritizing
fume hood use and mandating appropriate PPE, especially chemical splash goggles—is
essential for mitigating risk. By understanding the rationale behind these safety protocols,
researchers can protect themselves and their colleagues while continuing their important work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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